Cas no 1804454-98-5 (4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine)

• Product Name: 4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine
• CAS No: 1804454-98-5
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• CID: 4922065
• Update Time: 2025-06-08

4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF4N/c8-1-3-4(9)2-13-6(5(3)10)7(11)12/h2,7H,1H2
• InChI Key： WILJNPCDHQMEIH-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)F)C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine

Introduction to 4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine (CAS No. 1804454-98-5)

The compound 4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine, identified by the CAS registry number CAS No. 1804454-98-5, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in organic chemistry due to the unique electronic properties of the pyridine ring. The presence of multiple fluorine atoms and a bromomethyl group introduces additional functional complexity, making this compound particularly interesting for researchers exploring advanced chemical transformations.

Recent studies have highlighted the potential of pyridine derivatives in various industrial and academic settings. For instance, researchers have demonstrated that compounds like 4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine can serve as valuable intermediates in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals. The bromomethyl group acts as an electrophilic site, enabling nucleophilic substitutions that are critical in forming complex molecular architectures.

The structural features of this compound—namely, the fluorinated substituents at positions 3 and 5 on the pyridine ring—contribute significantly to its stability and reactivity. Fluorination is known to enhance the lipophilicity of molecules, which is a desirable property in drug design as it can improve bioavailability. Additionally, the difluoromethyl group at position 2 introduces further electronic modulation, making this compound a promising candidate for exploring fluorinated heterocycles in medicinal chemistry.

In terms of synthesis, recent advancements have focused on optimizing the preparation of fluorinated pyridine derivatives. Techniques such as microwave-assisted synthesis and catalytic fluorination have been employed to streamline the production process. These methods not only enhance yield but also reduce reaction times, making large-scale production more feasible.

From an application standpoint, this compound has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have reported that incorporating such fluorinated pyridines into polymer frameworks can improve charge transport properties, which is crucial for high-performance electronic devices.

In conclusion, 4-(Bromomethyl)-3,5-difluoro-2-(difluoromethyl)pyridine (CAS No. 1804454-98-5) stands out as a versatile building block in modern organic chemistry. Its combination of functional groups and structural features positions it as a valuable tool for advancing both academic research and industrial applications. As ongoing studies continue to uncover new synthetic pathways and applications for this compound, its role in shaping future chemical innovations is likely to grow even further.